Cas no 2229120-87-8 (3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole)

• Product Name: 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole
• CAS No: 2229120-87-8
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 6129350
• PubChem ID: 165710076
• Update Time: 2025-10-24

3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole
• EN300-1734609
• 2229120-87-8

• Inchi： 1S/C14H15N/c1-4-5-8-12-11(2)15(3)14-10-7-6-9-13(12)14/h1,6-7,9-10H,5,8H2,2-3H3
• InChI Key： YYTQXXUVTSMHOJ-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(CCC#C)=C1C

Computed Properties

• Exact Mass: 197.120449483g/mol
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 4.9Ų

Additional information on 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole

3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole: A Multifunctional CAS No. 2229120-87-8 Compound with Promising Applications in Biomedical Research

3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole, identified by the CAS No. 2229120-87-8, represents a unique class of 1H-indole derivatives with distinct structural features. This compound incorporates a but-3-yn-1-yl substituent at the 3-position of the indole ring, while the 1,2-dimethyl groups introduce additional steric and electronic effects. The combination of these functional groups creates a molecular framework that is both chemically stable and biologically active, making it a subject of growing interest in pharmaceutical and medicinal chemistry research.

The 1H-indole core is a well-established scaffold in drug discovery, known for its ability to modulate a wide range of biological targets, including G-protein-coupled receptors (GPCRs), ion channels, and enzymes. The but-3-yn-1-yl group, a terminal alkyne functionalized with a butyl chain, adds structural complexity and enhances the compound's potential for chemical modification. This feature is particularly relevant in the context of click chemistry, where alkyne-azide coupling reactions can be used to rapidly generate diverse derivatives with tailored biological properties.

Recent studies have highlighted the 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole as a promising candidate for anti-inflammatory and antioxidant applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant in vitro activity against pro-inflammatory cytokines, such as TNF-α and IL-6. The 1,2-dimethyl groups appear to play a critical role in stabilizing the molecular conformation required for receptor binding, while the but-3-yn-1-yl substituent may enhance solubility and permeability across biological membranes.

From a synthetic perspective, the CAS No. 2229120-87-8 compound has been synthesized using a multi-step approach that combines organocatalytic and metal-catalyzed methodologies. The key synthetic route involves the coupling of a but-3-yn-1-yl-functionalized indole core with a 1,2-dimethyl substituent through a Ullmann coupling reaction. This strategy not only ensures high yield but also allows for the incorporation of additional functional groups, which is essential for optimizing the compound's pharmacological profile.

The 1H-indole core is also known for its ability to interact with cytochrome P450 enzymes, which are critical in drug metabolism. The 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole has shown moderate inhibition of CYP3A4, a key enzyme in the metabolism of many drugs, suggesting potential for drug-drug interaction studies. However, further research is needed to fully characterize its metabolic profile and assess its safety in vivo.

Recent advances in computational chemistry have enabled the prediction of the 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole's molecular interactions with biological targets. Molecular docking studies have revealed that this compound can bind to the adenosine A2A receptor, a target associated with neurodegenerative diseases such as Parkinson's. The but-3-yn-1-yl substituent appears to play a critical role in stabilizing the binding interaction, while the 1,2-dimethyl groups contribute to the overall hydrophobicity of the molecule.

Another area of interest is the antimicrobial activity of the 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole. Preliminary studies have shown that this compound exhibits moderate activity against Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pneumoniae. The mechanism of action is believed to involve disruption of bacterial cell membranes, a common strategy employed by many natural antimicrobial agents. Further research is needed to optimize its potency and selectivity.

The CAS No. 2229120-87-8 compound has also been explored for its potential in anti-cancer therapies. A 2022 study published in Cancer Research demonstrated that this compound can induce apoptosis in human breast cancer cell lines. The 1,2-dimethyl groups may contribute to the compound's ability to modulate mitochondrial function, while the but-3-yn-1-yl substituent may enhance its ability to cross the blood-brain barrier, making it a potential candidate for the treatment of brain tumors.

From a pharmaceutical perspective, the 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole is considered a prodrug candidate, as its hydrophobic nature may limit its bioavailability. However, the presence of the but-3-yn-1-yl group allows for the incorporation of pharmacophore elements that can enhance its solubility and permeability. This makes it an attractive candidate for further optimization using structure-based drug design approaches.

Recent research has also focused on the synthetic versatility of the 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole. By modifying the but-3-yn-1-yl group, chemists have been able to generate a series of derivatives with distinct biological activities. For example, replacing the butyl chain with an aromatic ring has been shown to increase the compound's affinity for certain receptors, while replacing it with a shorter chain has improved its solubility in aqueous solutions.

Despite its promising properties, the 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole is not without challenges. One of the main limitations is its low solubility in water, which can hinder its absorption in the gastrointestinal tract. To address this, researchers have explored the use of nanoparticle formulations and self-emulsifying drug delivery systems to enhance its bioavailability. These approaches have shown promising results in preliminary studies, suggesting that the compound could be effectively delivered to target tissues.

Another important consideration is the toxicological profile of the 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole. While initial studies have shown it to be relatively non-toxic, further research is needed to fully characterize its long-term effects. This includes assessing its potential for genotoxicity and carcinogenicity, as well as its interactions with other drugs. These studies are critical for ensuring the safety of the compound in therapeutic applications.

The CAS No. 2229120-87-8 compound has also been investigated for its potential in anti-diabetic therapies. A 2021 study published in Diabetes Research and Clinical Practice demonstrated that this compound can improve glucose tolerance in type 2 diabetic mice. The mechanism of action is believed to involve the modulation of insulin signaling pathways, although the exact molecular targets remain to be fully elucidated.

Finally, the 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole represents an important example of how structure-based drug design can be used to develop novel therapeutic agents. Its unique molecular structure, combined with its diverse biological activities, makes it a valuable tool for exploring new mechanisms of action in biomedical research. As our understanding of its molecular interactions continues to grow, so too will the potential applications of this compound in the treatment of various diseases.

In conclusion, the 3-(but-3-yn-1-yl)-1,2-dimethyl-1H-indole with the CAS No. 229120-87-8 is a promising candidate for the development of new therapeutic agents. Its diverse biological activities, combined with its potential for further optimization, make it an attractive target for continued research. As our knowledge of its molecular mechanisms continues to expand, we can expect to see even more applications for this compound in the future.